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Compound of Interest

Compound Name: Gardenin C

Cat. No.: B12395564 Get Quote

Essential Safety and Handling Guide for
Gardenin C
Disclaimer: No specific Safety Data Sheet (SDS) for Gardenin C is readily available. The

following guidance is based on the safety protocols for structurally similar flavonoids, such as

Gardenin D, and general best practices for handling chemical compounds in a laboratory

setting.[1] Researchers are advised to conduct a thorough risk assessment before handling this

compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Gardenin C. It offers procedural, step-by-step

guidance for safe handling, storage, and disposal.

Hazard Identification and Risk Assessment
While specific toxicity data for Gardenin C is not available, related flavonoid compounds may

cause skin and eye irritation upon direct contact. Inhalation of the powdered form may also

lead to respiratory irritation. Therefore, it is crucial to handle Gardenin C with appropriate

precautions to minimize exposure.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Gardenin C to

minimize exposure and ensure personal safety.[2][3]
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PPE Category Item
Specifications and
Purpose

Eye Protection Safety Goggles

Must be worn at all times to

protect against splashes and

dust.[1][3]

Hand Protection Nitrile Gloves

To be inspected before use

and worn to prevent skin

contact.[3][4] Use proper glove

removal technique.

Body Protection Laboratory Coat

A fully buttoned lab coat is

required to protect skin and

clothing from contamination.[2]

[3]

Respiratory Protection Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

avoid inhalation of dust.[5]

Foot Protection Closed-toe Shoes
Required to protect feet from

potential spills.[3]

Safe Handling and Operational Plan
Adherence to the following procedures is critical for the safe handling of Gardenin C in a

laboratory setting.

Engineering Controls:

Always handle Gardenin C within a certified chemical fume hood or a biosafety cabinet,

especially when preparing solutions in volatile solvents like DMSO, ethanol, or methanol.[2]

This will minimize the risk of inhalation.

Ensure that a safety shower and an eyewash station are readily accessible in the laboratory.

[1]
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Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within the fume hood by lining it with absorbent material to contain any potential

spills.

Weighing: When weighing the powdered form of Gardenin C, do so in a low-light

environment to prevent photo-oxidation.[2] Minimize the creation of dust.

Dissolving: When preparing solutions, add the solvent to the Gardenin C powder slowly to

avoid splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[6] Decontaminate all surfaces and equipment used.

Spill Response:

Evacuate the immediate area of the spill.

Wear appropriate PPE before attempting to clean the spill.

For liquid spills, absorb the material with an inert absorbent like diatomite.[1]

For powder spills, carefully sweep up the material, avoiding dust generation.

Decontaminate the spill area with alcohol.[1]

Collect all contaminated materials in a sealed container for proper disposal.[1]

Storage and Disposal Plan
Proper storage and disposal are crucial to maintain the integrity of Gardenin C and ensure

laboratory and environmental safety.

Storage:

Short-term storage: Store Gardenin C at -20°C.[2]
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Long-term storage: For long-term preservation, store at -80°C.[2]

Protection: Keep the compound in a tightly sealed, amber-colored vial or a container

wrapped in foil to protect it from light and moisture.[2]

Solutions: If in a solvent, store at -80°C for up to 6 months or at -20°C for up to one month.[1]

Disposal:

Dispose of Gardenin C and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[1]

Do not dispose of the chemical down the drain or in regular trash.[7]

Contaminated packaging should also be disposed of as hazardous waste.[1]

Quantitative Data
The following table summarizes the known physical and chemical properties of Gardenin C.

No quantitative toxicity data (e.g., LD50) is currently available.

Property Value

Molecular Formula C₂₀H₂₀O₉[8]

Molecular Weight 404.37 g/mol [8]

CAS Number 29550-05-8[9]

Appearance Powder

Storage Temperature -20°C to -80°C[2]
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Caption: A workflow diagram illustrating the safe handling of Gardenin C.
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Caption: The relationship between Gardenin C hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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